Cas no 2171807-68-2 (2-(N-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid)

• Product Name: 2-(N-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid
• CAS No: 2171807-68-2
• MF: C₂₃H₂₆N₂O₅S
• MW: 442.527945041656
• CID: 5945789
• PubChem ID: 165515943
• Update Time: 2025-06-08

2-(N-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid
• 2171807-68-2
• EN300-1515155
• 2-(N-ethyl-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)acetic acid

• Inchi： 1S/C23H26N2O5S/c1-2-25(13-22(27)28)21(26)15-31-12-11-24-23(29)30-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20H,2,11-15H2,1H3,(H,24,29)(H,27,28)
• InChI Key： ZDFFRNKIWWHBNG-UHFFFAOYSA-N
• SMILES： S(CC(N(CC(=O)O)CC)=O)CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 442.15624311g/mol
• Monoisotopic Mass: 442.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 121Ų

Additional information on 2-(N-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid

Comprehensive Analysis of 2-(N-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid (CAS No. 2171807-68-2)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(N-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid (CAS No. 2171807-68-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to a class of molecules that are pivotal in peptide synthesis and bioconjugation. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and development.

The molecular structure of 2-(N-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid features a thioether linkage, which enhances its stability and reactivity under various conditions. This characteristic is crucial for researchers focusing on peptide modifications and protein engineering, as it allows for selective functionalization. The compound's CAS No. 2171807-68-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in recent years is the role of Fmoc-protected amino acids in sustainable chemistry. As the demand for eco-friendly synthesis methods grows, compounds like 2-(N-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid are being explored for their compatibility with green solvents and reduced waste production. This aligns with the broader trend of green chemistry, a hot topic in both scientific literature and public discourse.

Another area of interest is the application of this compound in biomedical research. Its ability to form stable conjugates with peptides and proteins makes it a candidate for developing targeted drug delivery systems. Researchers are particularly intrigued by its potential in cancer therapeutics, where precise targeting is essential to minimize side effects. The Fmoc group in the molecule also facilitates easy deprotection, a feature highly valued in combinatorial chemistry.

From a technical standpoint, the synthesis and handling of 2-(N-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid require expertise in organic chemistry. The compound's solubility profile, stability under different pH conditions, and reactivity with other functional groups are critical parameters for its successful application. These aspects are often highlighted in research papers and patent filings, underscoring its industrial significance.

In conclusion, 2-(N-ethyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid (CAS No. 2171807-68-2) represents a versatile tool in modern chemistry. Its applications span from peptide synthesis to biomedical engineering, making it a subject of ongoing research and innovation. As scientific communities continue to explore its potential, this compound is likely to remain a focal point in discussions about advanced materials and therapeutic development.